![molecular formula C14H21N3O4 B2682136 7-tert-butyl 1-methyl 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate CAS No. 1359655-89-2](/img/structure/B2682136.png)
7-tert-butyl 1-methyl 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “7-tert-butyl 1-methyl 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate” is a chemical compound with a complex structure . It is also known as “7-O-tert-butyl 1-O-methyl 3-methyl-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate” or "Imidazo[1,5-a]pyrazine-1,7(8H)-dicarboxylic acid, 5,6-dihydro-3-methyl-, 7-(1,1-dimethylethyl) 1-methyl ester" .
Chemical Reactions Analysis
The specific chemical reactions involving this compound are not detailed in the search results. Chemical reactions can vary widely depending on the conditions and the presence of other compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as density, melting point, boiling point, etc. Some of these properties for this compound are mentioned in the search results .Scientific Research Applications
Reactivity and Synthesis
The reactivity and synthesis of imidazo[1,5-a]pyrazine derivatives, including structures related to 7-tert-butyl 1-methyl 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate, have been extensively studied. Research indicates these compounds are used in forming various biologically active compounds, demonstrating significant pharmacological action (Mironovich & Shcherbinin, 2014). Additionally, the synthesis processes often involve multicomponent reactions and provide insights into the structural and compositional aspects of these compounds (Wang, Zheng, & Fan, 2009).
Potential Antitumor Agents
Some derivatives of imidazo[1,5-a]pyrazine have been synthesized as potential antitumor agents. These compounds, such as methyl 1-(5-tert-butyl-1H-pyrazol-3-yl)-2-(aryl)-1H-benzo[d]imidazole-5-carboxylates, have shown inhibitory activity against various human tumor cell lines, indicating their potential use in cancer therapy (Abonía et al., 2011).
Antimicrobial Activity
The antimicrobial properties of imidazo[1,5-a]pyrazine derivatives have been explored. Compounds synthesized in this category have been evaluated for their effectiveness against a range of microbial agents, suggesting their potential application in developing new antimicrobial drugs (Babariya & Naliapara, 2017).
Chemical Synthesis and Modification
Research in chemical synthesis and modification of imidazo[1,5-a]pyrazine derivatives highlights their flexibility and potential for creating diverse compounds with various properties. These studies involve exploring different metalation strategies, protective groups, and other synthetic techniques to create novel compounds (Board et al., 2009).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
7-O-tert-butyl 1-O-methyl 3-methyl-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O4/c1-9-15-11(12(18)20-5)10-8-16(6-7-17(9)10)13(19)21-14(2,3)4/h6-8H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGEPMUMXVHGMTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C2N1CCN(C2)C(=O)OC(C)(C)C)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-tert-butyl 1-methyl 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.